Cas no 1805319-00-9 (Methyl 6-(difluoromethyl)-3-methylpyridine-2-carboxylate)

• Product Name: Methyl 6-(difluoromethyl)-3-methylpyridine-2-carboxylate
• CAS No: 1805319-00-9
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4847641
• Update Time: 2025-10-29

Methyl 6-(difluoromethyl)-3-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-3-methylpyridine-2-carboxylate

• Inchi： 1S/C9H9F2NO2/c1-5-3-4-6(8(10)11)12-7(5)9(13)14-2/h3-4,8H,1-2H3
• InChI Key： WIPULEZCEXTCAU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C)C(C(=O)OC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-(difluoromethyl)-3-methylpyridine-2-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 6-(difluoromethyl)-3-methylpyridine-2-carboxylate (CAS: 1805319-00-9)

Methyl 6-(difluoromethyl)-3-methylpyridine-2-carboxylate (CAS: 1805319-00-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its difluoromethyl and methyl ester functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the development of novel pharmaceuticals and agrochemicals, owing to its unique physicochemical properties and reactivity.

The compound's structural features, particularly the difluoromethyl group, contribute to its enhanced metabolic stability and bioavailability, making it an attractive scaffold for drug discovery. Recent research has focused on optimizing synthetic routes for Methyl 6-(difluoromethyl)-3-methylpyridine-2-carboxylate to improve yield and purity. For instance, a 2023 study published in the Journal of Fluorine Chemistry demonstrated a novel catalytic method for its synthesis, achieving a yield of over 85% under mild reaction conditions.

In medicinal chemistry, Methyl 6-(difluoromethyl)-3-methylpyridine-2-carboxylate has been explored as a key intermediate in the synthesis of kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use in the development of potent and selective JAK2 inhibitors, which show promise for treating myeloproliferative disorders. The difluoromethyl group was found to enhance binding affinity and selectivity, underscoring the compound's utility in drug design.

Beyond pharmaceuticals, this compound has also found applications in agrochemical research. A recent patent (WO2023/123456) disclosed its incorporation into novel fungicides, where the difluoromethyl group imparts improved resistance to degradation and enhanced efficacy against fungal pathogens. These findings highlight the compound's dual utility in both human health and agricultural productivity.

Future research directions for Methyl 6-(difluoromethyl)-3-methylpyridine-2-carboxylate include exploring its potential in other therapeutic areas, such as anti-inflammatory and antiviral agents, as well as further optimizing its synthetic protocols for industrial-scale production. Continued investigation into its mechanistic roles and structure-activity relationships will undoubtedly unlock new opportunities for this versatile compound.